Cas no 2034306-28-8 (N-(thiophen-2-yl)(thiophen-3-yl)methylthiophene-2-sulfonamide)

• Product Name: N-(thiophen-2-yl)(thiophen-3-yl)methylthiophene-2-sulfonamide
• CAS No: 2034306-28-8
• MF: C₁₃H₁₁NO₂S₄
• MW: 341.491937875748
• CID: 5921528
• PubChem ID: 119104247
• Update Time: 2025-10-07

N-(thiophen-2-yl)(thiophen-3-yl)methylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(thiophen-2-yl)(thiophen-3-yl)methylthiophene-2-sulfonamide
• N-(thiophen-2-yl(thiophen-3-yl)methyl)thiophene-2-sulfonamide
• F6556-8899
• AKOS026697474
• N-[thiophen-2-yl(thiophen-3-yl)methyl]thiophene-2-sulfonamide
• N-[(thiophen-2-yl)(thiophen-3-yl)methyl]thiophene-2-sulfonamide
• 2034306-28-8

• Inchi： 1S/C13H11NO2S4/c15-20(16,12-4-2-7-19-12)14-13(10-5-8-17-9-10)11-3-1-6-18-11/h1-9,13-14H
• InChI Key： OOFUQJSBFACAGI-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(NC(C1=CC=CS1)C1=CSC=C1)(=O)=O

Computed Properties

• Exact Mass: 340.96726329g/mol
• Monoisotopic Mass: 340.96726329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 139Ų

Additional information on N-(thiophen-2-yl)(thiophen-3-yl)methylthiophene-2-sulfonamide

N-(Thiophen-2-yl)(Thiophen-3-yl)methylthiophene-2-sulfonamide: A Novel Scaffold for Targeted Therapeutic Innovation

CAS No. 2034306-28-8 represents a unique class of thiophene-based sulfonamide derivatives with potential applications in pharmaceutical and biochemical research. This compound, N-(Thiophen-2-yl)(Thiophen-3-yl)methylthiophene-2-sulfonamide, is characterized by its multi-ring thiophene framework and sulfonamide functional group, which together form a complex molecular architecture. Recent studies have highlighted the significance of thiophene sulfonamide derivatives in modulating biological targets such as ion channels, G-protein coupled receptors, and enzyme inhibitors, making this compound a promising candidate for further exploration.

The thiophene ring system is a fundamental structural motif in medicinal chemistry, known for its ability to interact with aromatic residues in biological targets. The thiophen-2-yl and thiophen-3-yl substituents in this compound introduce stereochemical diversity, enabling precise modulation of molecular interactions. The methylthiophene-2-sulfonamide moiety further enhances the compound's reactivity and binding affinity, as demonstrated in recent computational studies on ligand-receptor interactions.

Recent advancements in computational drug discovery have revealed that thiophene sulfonamide derivatives exhibit remarkable selectivity against specific targets. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that compounds with similar structural features as N-(Thiophen-2-yl)(Thi...